Cas no 1889950-14-4 (2-Methyl-2-(phenylsulfonyl)-1-propanol)

• Product Name: 2-Methyl-2-(phenylsulfonyl)-1-propanol
• CAS No: 1889950-14-4
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5407472
• Update Time: 2025-06-14

2-Methyl-2-(phenylsulfonyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(phenylsulfonyl)-1-propanol

• Inchi： 1S/C10H14O3S/c1-10(2,8-11)14(12,13)9-6-4-3-5-7-9/h3-7,11H,8H2,1-2H3
• InChI Key： NJQGXOXSSPNSOK-UHFFFAOYSA-N
• SMILES： C(O)C(C)(S(C1=CC=CC=C1)(=O)=O)C

Experimental Properties

• Density: 1.201±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.0±34.0 °C(Predicted)
• pka: 13.71±0.10(Predicted)

Additional information on 2-Methyl-2-(phenylsulfonyl)-1-propanol

Recent Advances in the Study of 2-Methyl-2-(phenylsulfonyl)-1-propanol (CAS: 1889950-14-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-2-(phenylsulfonyl)-1-propanol (CAS: 1889950-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfone-containing alcohol has shown promising potential in various applications, including medicinal chemistry, drug discovery, and organic synthesis. Recent studies have explored its role as a versatile building block for the development of novel therapeutic agents and its unique chemical properties that make it valuable in synthetic transformations.

One of the key areas of research involving 2-Methyl-2-(phenylsulfonyl)-1-propanol is its application in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to undergo selective functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In addition to its synthetic applications, recent investigations have focused on the compound's potential as a chiral auxiliary in asymmetric synthesis. A 2024 study in Organic Letters reported the successful use of 2-Methyl-2-(phenylsulfonyl)-1-propanol as a template for constructing complex molecular architectures with high enantioselectivity. This finding opens new avenues for the efficient synthesis of optically active pharmaceutical intermediates.

From a mechanistic perspective, computational studies have provided insights into the unique electronic properties of 2-Methyl-2-(phenylsulfonyl)-1-propanol. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed how the sulfonyl group influences the compound's reactivity and stability, offering valuable information for rational drug design strategies.

Recent patent filings (2023-2024) have also highlighted the commercial potential of 2-Methyl-2-(phenylsulfonyl)-1-propanol, with several pharmaceutical companies exploring its incorporation into novel drug candidates. The compound's favorable physicochemical properties, including good solubility and metabolic stability, make it particularly attractive for lead optimization in drug discovery programs.

Looking forward, ongoing research aims to further elucidate the biological activities of 2-Methyl-2-(phenylsulfonyl)-1-propanol derivatives and explore their potential as therapeutics for various diseases. The compound's versatility and the growing body of research supporting its applications suggest it will continue to be an important focus in chemical biology and pharmaceutical development in the coming years.